Cas no 478064-41-4 (N-{[(4-methylphenyl)carbamoyl]amino}-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide)

• Product Name: N-{[(4-methylphenyl)carbamoyl]amino}-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide
• CAS No: 478064-41-4
• CID: 4653485
• Update Time: 2025-07-14

N-{[(4-methylphenyl)carbamoyl]amino}-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[(4-methylphenyl)carbamoyl]amino}-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide

Additional information on N-{[(4-methylphenyl)carbamoyl]amino}-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide

Recent Advances in the Study of N-{[(4-methylphenyl)carbamoyl]amino}-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide (CAS: 478064-41-4)

In recent years, the compound N-{[(4-methylphenyl)carbamoyl]amino}-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide (CAS: 478064-41-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{[(4-methylphenyl)carbamoyl]amino}-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve higher efficiency. The compound's structural features, including the presence of a carbamoyl group and a pyridine ring, contribute to its ability to interact with biological targets, making it a valuable candidate for drug development.

Recent investigations into the mechanism of action of 478064-41-4 have revealed its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its efficacy in suppressing the activity of key signaling molecules, such as kinases and proteases, which are often implicated in disease progression. These findings suggest that the compound could be developed into a therapeutic agent for conditions like cancer and chronic inflammation.

In addition to its biochemical properties, the pharmacokinetic profile of N-{[(4-methylphenyl)carbamoyl]amino}-3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxamide has been evaluated in preclinical models. Studies have shown favorable absorption and distribution characteristics, with minimal toxicity observed at therapeutic doses. These results underscore the compound's potential for further development and clinical testing.

Looking ahead, ongoing research aims to explore the broader applications of 478064-41-4, including its use in combination therapies and targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice. The compound's versatility and promising biological activity position it as a key player in the next generation of therapeutic agents.